Cas no 918441-58-4 (3-methyl-8-azabicyclo[3.2.1]octan-3-ol hydrochloride)

3-Methyl-8-azabicyclo[3.2.1]octan-3-ol hydrochloride is a bicyclic tertiary amine hydrochloride with potential applications in pharmaceutical and organic synthesis. Its rigid azabicyclic structure enhances stereochemical control, making it a valuable intermediate in the development of bioactive compounds. The hydrochloride salt improves solubility and stability, facilitating handling and storage. The presence of both hydroxyl and tertiary amine functional groups allows for further derivatization, enabling diverse chemical modifications. This compound is particularly useful in medicinal chemistry for exploring tropane-based scaffolds, which are relevant to neurological and pharmacological research. High purity and well-defined stereochemistry ensure reproducibility in synthetic applications.

3-methyl-8-azabicyclo[3.2.1]octan-3-ol hydrochloride structure

918441-58-4 structure

Product Name:3-methyl-8-azabicyclo[3.2.1]octan-3-ol hydrochloride

CAS No:918441-58-4

MF:C₈H₁₆ClNO

MW:177.671741485596

MDL:MFCD21602803

CID:4319616

PubChem ID:66639778

Update Time:2025-05-27

3-methyl-8-azabicyclo[3.2.1]octan-3-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

- 8-Azabicyclo[3.2.1]octan-3-ol, 3-methyl-, hydrochloride (1:1)
- 3-methyl-8-azabicyclo[3.2.1]octan-3-ol hydrochloride
- 3-METHYL-8-AZABICYCLO[3.2.1]OCTAN-3-OLHYDROCHLORIDE
- 3-Methyl-3-hydroxy-8-azabicyclo-[3.2.1]octane hydrochloride
- MFCD21602803
- EN300-99319
- SCHEMBL271820
- endo-3-methyl-8-azabicyclo[3.2.1]octan-3-ol;hydrochloride
- AS-51551
- AKOS024015562
- Z1346385512
- 870889-89-7
- 3-METHYL-8-AZABICYCLO[3.2.1]OCTAN-3-OL HCL
- CS-0188764
- P12926
- 918441-58-4
- 3-methyl-8-azabicyclo[3.2.1]octan-3-ol;hydrochloride
- 3-Methyl-3-hydroxy-8-azabicyclo[3.2.1]octane HCl
- 3-METHYL-3-HYDROXY-8-AZABICYCLO[3.2.1]OCTANE HYDROCHLORIDE
- PB11500
- MDL： MFCD21602803
- Inchi： 1S/C8H15NO.ClH/c1-8(10)4-6-2-3-7(5-8)9-6;/h6-7,9-10H,2-5H2,1H3;1H
- InChI Key： IPLBQEHOXUCVRY-UHFFFAOYSA-N
- SMILES： CC1(CC2CCC(N2)C1)O.Cl

Computed Properties

Exact Mass: 177.0920418Da
Monoisotopic Mass: 177.0920418Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 134
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 32.3Å²

3-methyl-8-azabicyclo[3.2.1]octan-3-ol hydrochloride Pricemore >>

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NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTEN4938-1-100MG	3-methyl-8-azabicyclo[3.2.1]octan-3-ol hydrochloride	918441-58-4	95%	100MG	￥ 963.00	2023-04-13
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTEN4938-1-250MG	3-methyl-8-azabicyclo[3.2.1]octan-3-ol hydrochloride	918441-58-4	95%	250MG	￥ 1,544.00	2023-04-13
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTEN4938-1-500MG	3-methyl-8-azabicyclo[3.2.1]octan-3-ol hydrochloride	918441-58-4	95%	500MG	￥ 2,574.00	2023-04-13
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTEN4938-1-1G	3-methyl-8-azabicyclo[3.2.1]octan-3-ol hydrochloride	918441-58-4	95%	1g	￥ 3,854.00	2023-04-13
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTEN4938-1-5G	3-methyl-8-azabicyclo[3.2.1]octan-3-ol hydrochloride	918441-58-4	95%	5g	￥ 11,563.00	2023-04-13
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